Cas no 1806752-16-8 (6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806752-16-8
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4840160
• Update Time: 2025-05-20

6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C10H9F4NO4/c1-18-9-6(3-8(16)17)7(19-10(12,13)14)2-5(4-11)15-9/h2H,3-4H2,1H3,(H,16,17)
• InChI Key： SFIOELHZTZYAQN-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(C(=N1)OC)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806752-16-8)

6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid is a highly specialized organic compound with the CAS registry number 1806752-16-8. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with three distinct groups: a fluoromethyl group at position 6, a methoxy group at position 2, and a trifluoromethoxy group at position 4, along with an acetic acid moiety at position 3.

The synthesis of 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high precision and yield. Researchers have explored various strategies to optimize the synthesis pathway, focusing on minimizing environmental impact and maximizing cost-effectiveness.

One of the most notable applications of this compound lies in its potential as a lead molecule in drug discovery programs targeting specific biological pathways. The presence of electron-withdrawing groups such as the trifluoromethoxy and fluoromethyl substituents imparts unique electronic properties to the pyridine ring, enhancing its ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid has shown potential in agrochemical research. Its ability to modulate plant growth and stress responses has been explored in recent studies, highlighting its role as a potential bioactive agent in crop protection and yield enhancement.

From a structural perspective, the molecule's stability and solubility are significantly influenced by its substituent pattern. The trifluoromethoxy group contributes to increased lipophilicity, while the methoxy group enhances solubility in polar solvents. These properties make the compound suitable for various formulation strategies in both pharmaceutical and agricultural contexts.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under different physiological conditions with remarkable accuracy. Molecular docking studies have revealed that 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), suggesting its potential role in treating neurological disorders.

In conclusion, 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806752-16-8) stands as a testament to the ingenuity of modern organic synthesis and its vast potential across multiple scientific domains. Its unique structural features and versatile functional groups continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary chemical science.